Cas no 1436371-36-6 (N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide)

• Product Name: N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide
• CAS No: 1436371-36-6
• MF: C₁₅H₁₉N₃OS₂
• MW: 321.460860490799
• CID: 5403821
• PubChem ID: 75407918
• Update Time: 2025-05-30

N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide

• Inchi： 1S/C15H19N3OS2/c1-14(2,3)13-17-8-11(21-13)4-5-12(19)18-15(9-16)6-7-20-10-15/h4-5,8H,6-7,10H2,1-3H3,(H,18,19)
• InChI Key： MGEKKNWVGFVWNR-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCSC1)(=O)C=CC1SC(C(C)(C)C)=NC=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.3±50.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Additional information on N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide

N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide (CAS No. 1436371-36-6): An Overview of a Promising Compound in Pharmaceutical Research

N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide (CAS No. 1436371-36-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the thienyl and thiazolyl classes of compounds, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide is characterized by a thienyl ring fused with a tetrahydrothiophene moiety, a cyano group, and a thiazole ring substituted with a tert-butyl group. This intricate arrangement of functional groups imparts the compound with a high degree of structural complexity and versatility, making it an attractive candidate for various medicinal chemistry studies.

Recent research has highlighted the potential of N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide in the treatment of several diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide has also demonstrated potent antioxidant activity. Oxidative stress is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and cancer. The ability of this compound to scavenge free radicals and reduce oxidative damage suggests its potential as a therapeutic agent in these areas.

Another area where N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide shows promise is in cancer therapy. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity observed in these studies suggests that it may be useful as a targeted therapy for certain types of cancer.

The pharmacokinetic properties of N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide have also been investigated. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it suitable for further development into a viable pharmaceutical product.

Furthermore, the safety profile of N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide has been evaluated in preclinical studies. Toxicity assessments have revealed that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile enhances its potential as a safe and effective therapeutic agent.

In conclusion, N-(3-Cyanotetrahydro-3-thienyl)-3-[2-(1,1-dimethylethyl)-5-thiazolyl]-2-propenamide (CAS No. 1436371-36-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for its eventual application in the treatment of various diseases.